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Compound of Interest

4-Bromo-5-fluoro-2-
Compound Name:
methylbenzonitrile

cat. No.: B1289871

This technical guide provides a comprehensive overview of the molecular structure, weight,
and other physicochemical properties of 4-Bromo-5-fluoro-2-methylbenzonitrile, a
compound relevant to researchers, scientists, and professionals in drug development.

Molecular and Physicochemical Properties

4-Bromo-5-fluoro-2-methylbenzonitrile is a substituted aromatic nitrile. Its core structure
consists of a benzene ring functionalized with four different groups: bromo, fluoro, methyl, and
nitrile. The specific arrangement of these substituents dictates its chemical reactivity and
properties.

The quantitative properties of this compound are summarized in the table below for ease of
reference.
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Property Value Source
CAS Number 916792-15-9 [11[2]
Molecular Formula CsHsBrFN [11[2][3]
Molecular Weight 214.03 g/mol [1112][3]
Exact Mass 212.95894 Da [4]
Density 1.6 +0.1 g/cm3 [3]
Flash Point 106.7 £ 25.9 °C [3]
Refractive Index 1.567 [3]
Polar Surface Area 23.8 A2 [3]

Molecular Structure Visualization

The structural arrangement of 4-Bromo-5-fluoro-2-methylbenzonitrile features a central
benzene ring. The substituents are positioned as follows, following standard IUPAC
nomenclature: a nitrile group (-C=N) defines position 1, followed by a methyl group (-CHs) at
position 2, a bromine atom (-Br) at position 4, and a fluorine atom (-F) at position 5.

Caption: Molecular structure of 4-Bromo-5-fluoro-2-methylbenzonitrile.

Experimental Protocols and Safe Handling

While specific, detailed experimental protocols for the synthesis or application of 4-Bromo-5-
fluoro-2-methylbenzonitrile are not publicly available in general chemical databases,
established safe handling procedures for laboratory reagents of this nature are critical. This
compound can be used as a reference substance for drug impurities and as a reagent in
biomedical research.[1]

Precautions for Safe Handling:

« Ventilation: Handle the compound in a well-ventilated area, such as a fume hood, to avoid
the formation and inhalation of dust and aerosols.[3]
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o Personal Protective Equipment (PPE): Always wear suitable protective clothing, including lab
coats, safety glasses, and gloves, to prevent contact with skin and eyes.[1][3]

« Ignition Sources: Use non-sparking tools and take measures to prevent fire caused by
electrostatic discharge.[3]

Conditions for Safe Storage:

» Container: Keep the container tightly closed to prevent contamination and reaction with
moisture or air.[3]

e Environment: Store in a dry, cool, and well-ventilated place.[3] Recommended long-term
storage is at -20°C (1-2 years), with short-term storage at -4°C (1-2 weeks) being
acceptable.[1]

o Incompatibilities: Store away from foodstuff containers and other incompatible materials.[3]

Disposal:

o Waste generated from experiments involving this compound should be classified and stored
separately. It must be handed over to a professional hazardous waste disposal company to
avoid environmental pollution.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to 4-Bromo-5-fluoro-2-
methylbenzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1289871#4-bromo-5-fluoro-2-methylbenzonitrile-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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